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Known Chemical Information of Timepidium
Bromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Timepidium Bromide

CAS No.: 35035-05-3

Cat. No.: S006984

For your research, here is a summary of the key identifiable chemical data for Timepidium bromide:

Property Description
IUPAC Name 3-[bis(thiophen-2-yl)methylidene]-5-methoxy-1,1-dimethylpiperidin-1-ium
bromide [1]

CAS Registry Number 35035-05-3 [1] [2]

Molecular Formula C17H22BrNOS:2 [3] [1] [2]

Average Molecular 400.39 g-mol~1 [3] [1]

Weight

SMILES [Br-1.COCLCC(C[N+](C)(C)C1)=C(C1=CC=CS1)C1=CC=CS1[1]
InChl Key QTSXMEPZSHLZFF-UHFFFAOYSA-M [3] [1] [2]

Drug Class Anticholinergic (Muscarinic acetylcholine receptor antagonist) [3] [4]

Experimental Workflow for Protocol Development
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The following diagram outlines a logical workflow you can follow to develop a laboratory synthesis protocol

based on the aforementioned strategies.
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Timepidium bromide | DrugBank Online [go.drugbank.com]

2. Timepidium bromide (CAS No. 35035-05-3) Suppliers [chemicalregister.com]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s006984?utm_src=pdf-body-img
https://www.smolecule.com/products/s006984?utm_src=pdf-custom-synthesis
https://go.drugbank.com/salts/DBSALT002528
https://www.chemicalregister.com/Timepidium_bromide/Suppliers/pid108103.htm
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

3. Timepidium bromide [en.wikipedia.org]

4. Timepidium Bromide Hydrate - Drug Targets, Indications, Patents [synapse.patsnap.com]

To cite this document: Smolecule. [Known Chemical Information of Timepidium Bromide]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b006984+#timepidium-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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